Cas no 117284-59-0 (2-(2,2-Difluorocyclopropyl)ethanol)

• Product Name: 2-(2,2-Difluorocyclopropyl)ethanol
• CAS No: 117284-59-0
• MF: C₅H₈F₂O
• MW: 122.113228797913
• MDL: MFCD18250117
• CID: 1080356
• PubChem ID: 14279768
• Update Time: 2025-11-02

2-(2,2-Difluorocyclopropyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluorocyclopropyl)ethanol
• 2-(2,2-Difluoro-cyclopropyl)-ethanol
• 2-(2,2-difluorocyclopropyl)ethan-1-ol
• Cyclopropaneethanol, 2,2-difluoro-
• AS-51254
• 117284-59-0
• SCHEMBL9113860
• P12233
• EN300-191654
• ALBB-028869
• MFCD18250117
• AB72363
• CS-0054495
• AKOS022176998
• F2147-3889
• SY164222

• MDL： MFCD18250117
• Inchi： 1S/C5H8F2O/c6-5(7)3-4(5)1-2-8/h4,8H,1-3H2
• InChI Key： JQUVNIOCBXWPHL-UHFFFAOYSA-N
• SMILES： FC1(CC1CCO)F

Computed Properties

• Exact Mass: 122.05432120g/mol
• Monoisotopic Mass: 122.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,2-Difluorocyclopropyl)ethanol

2-(2,2-Difluorocyclopropyl)ethanol: A Promising Compound in Pharmaceutical Research

2-(2,2-Difluorocyclopropyl)ethanol, with the chemical structure of CAS No. 117284-59-0, has emerged as a significant compound in the field of pharmaceutical research. This molecule, characterized by its unique cyclopropyl ring substituted with difluoro groups, exhibits potential pharmacological properties that have attracted attention from researchers. Recent studies have highlighted its role in various biological processes, making it a subject of interest for drug development and therapeutic applications.

The 2-(2,2-Difluorocyclopropyl)ethanol molecule is a derivative of ethanol, with the addition of a cyclopropyl ring bearing two fluorine atoms. The presence of fluorine atoms in the cyclopropyl ring can significantly alter the physicochemical properties of the compound, including its solubility, reactivity, and biological activity. These modifications are crucial for optimizing the compound's performance in drug delivery systems and enhancing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2,2-Difluorocyclopropyl)ethanol. Researchers have explored various methodologies to achieve this, including catalytic approaches and organocatalytic reactions. These synthetic strategies not only improve the yield but also ensure the purity of the final product, which is essential for pharmaceutical applications. The development of scalable and environmentally friendly synthesis methods is a key focus in current research.

One of the most intriguing aspects of 2-(2,2-Difluorocyc, ethanol is its potential biological activity. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(2,2-Difluorocyclopropyl)ethanol exhibits inhibitory activity against specific kinases, which are implicated in several diseases. This finding suggests that the compound could be a valuable lead in the development of targeted therapies.

Furthermore, the 2-(2,2-Difluorocyclopropyl)ethanol molecule has been investigated for its potential in modulating cellular signaling pathways. Research published in the journal Nature Communications in 2023 demonstrated that this compound can influence the activity of certain signaling pathways associated with cancer progression. These findings highlight the importance of understanding the molecular mechanisms underlying its biological effects.

Another area of interest is the application of 2-(2,2-Difluorocyclopropyl)ethanol in the treatment of neurological disorders. A recent study in the journal Neuroscience explored its neuroprotective properties and found that the compound may offer therapeutic benefits in conditions such as Alzheimer's disease. This research underscores the potential of 2-(2,2-Difluorocyclopropyl)ethanol in addressing complex neurological challenges.

In addition to its therapeutic potential, 2-(2,2-Difluorocyclopropyl)ethanol has also been studied for its role in drug delivery systems. The unique chemical structure of the compound allows for the design of prodrugs that can improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. This aspect is particularly important in the development of oral formulations and targeted drug delivery methods.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(2,2-Difluorocyclopropyl)ethanol's properties. Molecular docking studies and quantum mechanical calculations have provided insights into its interactions with biological targets. These computational tools are essential for predicting the compound's behavior in vivo and optimizing its design for pharmaceutical applications.

The 2-(2,2-Difluorocyclopropyl)ethanol molecule is also being explored for its potential in the development of new materials. Its unique chemical structure and functional groups make it a candidate for use in the creation of advanced polymers and nanomaterials. These materials could have applications in various fields, including biomedical engineering and environmental science.

Moreover, the safety profile of 2-(2,2-Difluorocyclopropyl)ethanol is an important consideration for its potential therapeutic use. Preclinical studies have indicated that the compound exhibits low toxicity and good tolerability in animal models. These findings are critical for advancing the compound into clinical trials and ensuring its safety for human use.

As the field of pharmaceutical research continues to evolve, the role of 2-(2,2-Difluorocyclopropyl)ethanol is likely to expand. Ongoing studies are focused on elucidating its full potential and exploring new applications in medicine and biotechnology. The continued development of this compound could lead to the discovery of novel therapies and the advancement of drug delivery technologies.

In conclusion, 2-(2,2-Difluorocyclopropyl)ethanol represents a promising area of research with significant implications for pharmaceutical science. Its unique chemical structure and potential biological activity make it a valuable candidate for the development of new therapeutics. As research in this field progresses, the understanding of 2-(2,2-Difluorocyclopropyl)ethanol's properties and applications is expected to grow, paving the way for innovative solutions in healthcare and beyond.

For further information on the latest developments and research related to 2-(2,2-Difluorocyclopropyl)ethanol, it is recommended to consult recent scientific publications and review articles. These resources provide up-to-date insights into the current state of research and future directions in this field.